![molecular formula C17H16N4O3S B276200 N-methyl-N'-[(6-(3-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]urea](/img/structure/B276200.png)
N-methyl-N'-[(6-(3-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]urea
Overview
Description
N-methyl-N'-[(6-(3-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]urea, commonly known as MPTU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
MPTU has been studied extensively for its potential applications in various fields. In the field of cancer research, MPTU has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. MPTU has also been investigated for its anti-inflammatory and immunomodulatory properties.
Mechanism of Action
MPTU is believed to exert its effects by inhibiting the activity of enzymes involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. MPTU has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
MPTU has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. MPTU has also been shown to increase the levels of acetylcholine in the brain, which may have implications for the treatment of neurodegenerative diseases. Additionally, MPTU has been shown to have anti-inflammatory and immunomodulatory effects.
Advantages and Limitations for Lab Experiments
MPTU has several advantages as a research tool. It is relatively easy to synthesize and has shown promising results in various fields of research. However, MPTU also has limitations. Its mechanism of action is not fully understood, and its potential side effects and toxicity have not been extensively studied.
Future Directions
There are several future directions for MPTU research. One area of interest is its potential use in combination with other drugs for cancer treatment. MPTU's anti-inflammatory and immunomodulatory properties also make it a promising candidate for the treatment of autoimmune diseases. Further research is needed to fully understand MPTU's mechanism of action and potential applications in various fields of research.
Synthesis Methods
MPTU can be synthesized through a multi-step process. The first step involves the synthesis of 6-(3-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-one, which is then reacted with N-methyl-N'-acetylurea to produce MPTU. The synthesis of MPTU has been optimized to obtain high yields and purity.
properties
Molecular Formula |
C17H16N4O3S |
|---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
N-(methylcarbamoyl)-2-[6-(3-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide |
InChI |
InChI=1S/C17H16N4O3S/c1-10-4-3-5-11(6-10)13-7-12-15(25-13)16(23)21(9-19-12)8-14(22)20-17(24)18-2/h3-7,9H,8H2,1-2H3,(H2,18,20,22,24) |
InChI Key |
YFUQPQMDBNGMOL-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=CC3=C(S2)C(=O)N(C=N3)CC(=O)NC(=O)NC |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC3=C(S2)C(=O)N(C=N3)CC(=O)NC(=O)NC |
Origin of Product |
United States |
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